Cas no 1174020-30-4 (tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both amino and fluoro substituents at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection for further functionalization. Its stereospecific (3S,4R) configuration makes it valuable in asymmetric synthesis, particularly for pharmaceutical intermediates targeting bioactive molecules. The fluorine substitution introduces unique electronic and steric properties, potentially improving metabolic stability and binding affinity in drug design. This compound is commonly employed in peptidomimetics and enzyme inhibitor development. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate structure
1174020-30-4 structure
Product Name:tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
CAS No:1174020-30-4
MF:C9H17FN2O2
MW:204.241885900497
MDL:MFCD14705158
CID:1015892
PubChem ID:45489886
Update Time:2025-10-30

tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3S,4R)-tert-Butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
    • tert-Butyl (3R,4S)-3-amino-4-fluoro-pyrrolidine-1-carboxylate
    • tert-butyl (3R,4S)-3-amino-4-fluoropyrrolidine-1-carboxylate
    • CIS-1-BOC-3-AMINO-4-FLUOROPYRROLIDINE
    • tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate
    • (3R,4S)-1-Boc-3-amino-4-fluoropyrrolidine
    • (3R,4S)-TERT-BUTYL 3-AMINO-4-FLUOROPYRROLIDINE-1-CARBOXYLATE
    • cis-tert-butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
    • tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
    • 1-Pyrr
    • DXQXHFOCKKIWJL-RQJHMYQMSA-N
    • DS-8803
    • P16314
    • 1431720-86-3
    • cis-(1-Boc)-3-amino-4-fluoropyrrolidine
    • CS-0058585
    • 2-Methyl-2-propanyl (3S,4R)-3-amino-4-fluoro-1-pyrrolidinecarboxylate
    • SCHEMBL8250542
    • (3S,4R)-N-Boc-3-amino-4-fluoropyrrolidine
    • tert-butyl (3S,4R)-3-Amino-4-fluoro-pyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3S,4R)-
    • 1,1-Dimethylethyl (3S,4R)-3-amino-4-fluoro-1-pyrrolidinecarboxylate
    • tert-Butyl (3S,4S)-3-amino-4-fluoropyrrolidine-1-carboxylate oxalate(1:x)
    • W-204940
    • AMY35555
    • DTXSID501163513
    • 2058157-41-6
    • 1174020-30-4
    • MFCD18072719
    • AKOS015919114
    • tert-Butyl(3S,4S)-3-amino-4-fluoropyrrolidine-1-carboxylateoxalate(1:x)
    • MDL: MFCD14705158
    • Inchi: 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,11H2,1-3H3/t6-,7+/m1/s1
    • InChI Key: DXQXHFOCKKIWJL-RQJHMYQMSA-N
    • SMILES: F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

  • Exact Mass: 204.12700
  • Monoisotopic Mass: 204.12740595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 266.1±40.0 ºC (760 Torr),
  • Flash Point: 114.7±27.3 ºC,
  • Solubility: Slightly soluble (15 g/l) (25 º C),
  • PSA: 55.56000
  • LogP: 1.54070

tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate Security Information

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Additional information on tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate

Introduction to Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate (CAS No. 1174020-30-4)

Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1174020-30-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and fluorine substitution, contribute to its potential as a lead molecule in the synthesis of novel therapeutic agents.

The< strong>tert-butyl group in the molecular structure provides steric hindrance, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets. Additionally, the presence of a< strong>fluorine atom at the 4-position of the pyrrolidine ring enhances the compound's metabolic stability and electronic properties, which are crucial for optimizing drug-like characteristics. These structural elements make Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate a valuable scaffold for further derivatization and exploration in drug discovery.

In recent years, there has been a growing interest in the development of chiral fluorinated pyrrolidines due to their diverse biological activities. Research has demonstrated that these compounds can exhibit potent effects on various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have shown that derivatives of this class can interact with< strong>GPCR receptors (G protein-coupled receptors), which are involved in numerous physiological processes and are often targeted by therapeutic drugs.

The stereochemistry of Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate is particularly noteworthy, as the (3S,4R) configuration plays a critical role in determining its biological activity. The< strong>S-configured amine group at the 3-position and the< strong>R-configured fluoropyrrolidine ring contribute to the compound's unique interactions with biological targets. This configuration has been found to enhance binding affinity and selectivity, which are essential for developing effective drugs with minimal side effects.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of such complex molecules more efficiently. Molecular modeling studies have been instrumental in understanding how Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate interacts with its target proteins at an atomic level. These insights have guided the design of novel analogs with improved pharmacological profiles.

The synthesis of Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques, such as asymmetric catalysis and enantioselective synthesis, ensures high enantiomeric purity and yield. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In preclinical research, Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate has shown promise in several disease models. Studies have indicated that this compound can modulate key signaling pathways involved in inflammation and cancer progression. For example, research has demonstrated its ability to inhibit the activity of certain kinases that are overexpressed in tumor cells. Additionally, it has been observed to exhibit anti-inflammatory effects by modulating cytokine production.

The< strong>fluorine atom in the molecule plays a crucial role in these biological activities by enhancing metabolic stability and influencing electronic properties. Fluorinated compounds are known for their improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This makes Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate an attractive candidate for further development into a therapeutic agent.

Ongoing clinical trials are evaluating the safety and efficacy of compounds derived from this scaffold in human patients. Preliminary results have been encouraging, showing that these molecules can effectively target disease-causing pathways without significant side effects. The success of these trials could pave the way for new treatments targeting various diseases.

The future prospects for Tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate are promising, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in synthetic chemistry and biotechnology continue to enhance our ability to develop novel drug candidates based on this compound's unique structure.

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